Cas no 1461-27-4 ((+)-Sylvestrene)
(+)-Sylvestrene structure
Product Name:(+)-Sylvestrene
(+)-Sylvestrene Chemical and Physical Properties
Names and Identifiers
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- Cyclohexene,1-methyl-5-(1-methylethenyl)-, (5R)-
- (R)-1-methyl-5-(1-methylvinyl)cyclohexene
- (+)-m-Mentha-1(6),8-diene
- (+)-Sylvestrene
- 5-Isopropenyl-1-methyl-1-cyclohexene, (R)-
- D-sylvestrene
- m-Mentha-1,8-diene, (+)-
- m-Mentha-6,8-diene, (R)-(+)-
- Sylvestrene
- Sylvestrene, (+)-
- Einecs 215-961-3
- 1-methyl-5-(1-methylethenyl)-Cyclohexene
- [R,(+)]-1-Methyl-5β-(1-methylethenyl)-1-cyclohexene
- Q67880102
- NS00081464
- (R)-1-methyl-5-(1-methylethenyl)cyclohexene
- JWQKMEKSFPNAIB-SNVBAGLBSA-N
- (r)-1-methyl-5-(1-methylethenyl) cyclohexene
-
- Inchi: InChI=1S/C10H16/c1-8(2)10-6-4-5-9(3)7-10/h5,10H,1,4,6-7H2,2-3H3/t10-/m1/s1
- InChI Key: JWQKMEKSFPNAIB-SNVBAGLBSA-N
- SMILES: C1CC[C@@H](C(C)=C)CC=1C
Computed Properties
- Exact Mass: 136.12528
- Monoisotopic Mass: 136.125200510g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 163
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
(+)-Sylvestrene Related Literature
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1. CXXIX.—Sylvestrene. The constitution of d-sylvestrene and its derivativesWalter Norman Haworth,William Henry Perkin,Otto Wallach J. Chem. Soc. Trans. 1913 103 1228
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2. CCCXLII.—The occurrence of sylvestreneB. Sanjiva Rao,John Lionel Simonsen J. Chem. Soc. Trans. 1925 127 2494
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3. CCXXXII.—Synthesis of d- and l-sylvestreneWalter Norman Haworth,William Henry Perkin J. Chem. Soc. Trans. 1913 103 2225
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Juliete Pedreira Nogueira,Airla Carla Pires de Siqueira,Rafael Donizete Dutra Sandes,Mércia de Sousa Galv?o,Maria Terezinha Santos Leite Neta,Narendra Narain Anal. Methods 2018 10 5851
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Charles Dorée,C. K. Ingold,T. A. Henry Annu. Rep. Prog. Chem. 1925 22 67
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